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Compound of Interest

Compound Name: Butyl isobutyrate

Cat. No.: B1265439 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of olfactometry techniques for the

sensory evaluation of butyl isobutyrate, a key aroma compound with a characteristic fruity

profile. The following sections detail its sensory characteristics, relevant olfactometry

techniques, and standardized protocols for its evaluation.

Sensory Profile of Butyl Isobutyrate
Butyl isobutyrate is an ester known for its strong, fresh, and fruity aroma. Its scent is

commonly described with notes of apple, banana, and pineapple, accompanied by a sweet,

and sometimes tutti-frutti or cherry-like character.[1] In flavor applications, it contributes to a

wide range of fruit profiles, including apple, apricot, banana, cherry, melon, pineapple, and

strawberry.[1]

Data Presentation: Sensory Thresholds and
Descriptors
The sensory perception of butyl isobutyrate is concentration-dependent. Below is a summary

of reported odor and taste thresholds, along with descriptive profiles at various concentrations.
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Sensory
Modality

Threshold
Type

Matrix Concentration
Sensory
Descriptors

Odor Detection Air 80 - 170 ppb[1] -

Odor Detection Air
22 ppb (0.022

ppm)[2]
-

Odor - Air Not Specified

Strong, fresh,

fruity (apple,

banana)[1]

Taste - Water 10 ppm

Sweet, fruity,

apple,

strawberry,

banana, tutti-

frutti with a

winey, blue

cheesey nuance

Taste - Water 30 ppm[1]

Fruity, sweet,

pineapple, apple,

cherry, tutti-frutti,

banana[1]

Note: Odor and taste thresholds can vary based on the specific methodology, panelist

sensitivity, and the purity of the compound. The data presented is a compilation from various

sources and should be considered as a reference range.

Experimental Protocols
Two primary olfactometry techniques are detailed below for the comprehensive sensory

analysis of butyl isobutyrate: Dynamic Dilution Olfactometry for threshold determination and

Gas Chromatography-Olfactometry (GC-O) for identifying its contribution in complex mixtures.

Protocol 1: Determination of Odor Threshold by
Dynamic Dilution Olfactometry
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This protocol is based on the principles outlined in the ASTM E679-19 standard, "Standard

Practice for Determination of Odor and Taste Thresholds By a Forced-Choice Ascending

Concentration Series Method of Limits."

1. Objective: To determine the detection and recognition thresholds of butyl isobutyrate in air.

2. Materials and Equipment:

Dynamic dilution olfactometer

High-purity butyl isobutyrate (≥97%)

Odor-free air supply (filtered compressed air)

Gas sampling bags (e.g., Tedlar®)

Syringes for sample injection

Sensory panel of at least 8 screened and trained assessors

3. Panelist Selection and Training:

Screening: Panelists should be screened for their ability to detect a standard odorant (e.g.,

n-butanol) within a defined concentration range.

Training: Panelists must be trained on the forced-choice ascending concentration series

method. They should be familiar with the sensory descriptors associated with butyl
isobutyrate.

4. Sample Preparation:

A known concentration of butyl isobutyrate vapor in an odor-free gas is prepared in a

sample bag. This serves as the starting concentration for the dilution series.

5. Olfactometry Procedure:

Presentation Method: A three-alternative forced-choice (3-AFC) method is employed, where

two ports present odor-free air (blanks) and one port presents the diluted butyl isobutyrate
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sample.

Ascending Concentration Series: The olfactometer presents a series of increasing

concentrations of butyl isobutyrate to the panelists, starting from a sub-threshold level. The

concentration is typically increased by a factor of two at each step.

Panelist Task: At each concentration level, the panelist is required to identify the port

containing the odor.

Threshold Determination:

Detection Threshold: The lowest concentration at which a panelist correctly identifies the

odorous port.

Recognition Threshold: The lowest concentration at which a panelist can correctly

describe the odor with the predetermined descriptors (e.g., "fruity," "apple").

6. Data Analysis:

The individual threshold for each panelist is calculated as the geometric mean of the last

concentration missed and the first concentration correctly identified.

The group threshold is the geometric mean of the individual thresholds.

Protocol 2: Sensory Evaluation by Gas
Chromatography-Olfactometry (GC-O)
This protocol outlines the procedure for identifying the specific contribution of butyl
isobutyrate to the overall aroma of a complex sample (e.g., a flavor formulation or a food

product).

1. Objective: To separate and identify the odor-active compounds in a sample, including butyl
isobutyrate, and to characterize their individual sensory attributes.

2. Materials and Equipment:

Gas chromatograph (GC) equipped with a sniffing port (olfactometry detector) and a

conventional detector (e.g., Flame Ionization Detector - FID or Mass Spectrometer - MS).
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Appropriate GC column for separating volatile esters (e.g., a polar column like DB-WAX or a

non-polar column like DB-5).

Sample containing butyl isobutyrate.

Trained sensory panelists.

3. Sample Preparation:

The volatile fraction of the sample is extracted using an appropriate technique, such as

headspace sampling (e.g., SPME) or solvent extraction.

4. GC-O Procedure:

Injection: The extracted sample is injected into the GC.

Separation: The volatile compounds are separated based on their boiling points and polarity

as they pass through the GC column.

Detection: The column effluent is split between the conventional detector (FID or MS) and

the sniffing port.

Sensory Evaluation: A trained panelist sniffs the effluent from the sniffing port and records

the time, intensity, and description of any detected odors.

Compound Identification: The retention time of the detected odor is matched with the

corresponding peak on the chromatogram from the conventional detector. The compound is

identified by comparing its mass spectrum (if using MS) and retention time with that of a pure

butyl isobutyrate standard.

5. Data Analysis:

An "aromagram" or "olfactogram" is constructed by plotting the odor intensity and description

against the retention time.

This allows for the direct correlation of a specific sensory perception with the chemical

compound, confirming the contribution of butyl isobutyrate to the overall aroma profile.
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Visualizations
The following diagrams illustrate the workflows and logical relationships of the described

olfactometry techniques.

Dynamic Dilution Olfactometry Workflow

Sample Preparation
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Click to download full resolution via product page

Caption: Workflow for Dynamic Dilution Olfactometry.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1265439?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265439?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Gas Chromatography-Olfactometry (GC-O) Workflow
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Caption: Workflow for Gas Chromatography-Olfactometry.
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Caption: Logic of Sensory Threshold Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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